Cas no 2228368-94-1 (2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228368-94-1
• MF: C₁₁H₁₁F₂NO
• MW: 211.207949876785
• CID: 6588007
• PubChem ID: 165709791
• Update Time: 2025-05-26

2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine
• 2228368-94-1
• EN300-1953084

• Inchi： 1S/C11H11F2NO/c12-11(13)9(6-14)7-1-2-10-8(5-7)3-4-15-10/h1-5,9,11H,6,14H2
• InChI Key： CHGNDSALUIMTDM-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC2=C(C=CO2)C=1)F

Computed Properties

• Exact Mass: 211.08087030g/mol
• Monoisotopic Mass: 211.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2228368-94-1 and Product Name: 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine

The compound identified by the CAS number 2228368-94-1 and the product name 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzofuran moiety and difluorinated propanamine side chain imparts distinct chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzofuran scaffold, in particular, is well-documented for its role in various bioactive molecules, including anticonvulsants, antidepressants, and anti-inflammatory agents. The structural motif not only enhances the molecular diversity but also contributes to favorable pharmacokinetic properties such as improved solubility and metabolic stability. This makes 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine an attractive scaffold for designing next-generation drugs.

The introduction of difluorine atoms at the 3-position of the propanamine chain is another critical feature that distinguishes this compound from its analogs. Fluorine substitution is a well-established strategy in medicinal chemistry to modulate pharmacological activity, bioavailability, and metabolic resistance. The electron-withdrawing nature of fluorine can enhance binding affinity to biological targets, while its presence in certain positions can also influence the conformational flexibility of the molecule. This dual functionality makes 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine a versatile building block for structure-based drug design.

In the context of contemporary pharmaceutical research, there is growing interest in developing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to disease pathways. The amine group in 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine provides a nucleophilic center that can interact with various biological targets, including kinases and proteases. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in cancer progression and inflammation. Such findings align with the broader trend of leveraging computational chemistry to accelerate drug discovery pipelines.

Furthermore, the synthesis of 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine presents an interesting challenge for synthetic chemists due to its complex architecture. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired framework efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also highlight the evolving capabilities of modern organic chemistry in producing complex molecules with high precision.

The pharmacological evaluation of 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine is currently underway in several academic and industrial research laboratories. Initial pharmacokinetic studies indicate promising properties such as favorable oral bioavailability and moderate metabolic stability. These characteristics are crucial for evaluating the compound's potential as a lead candidate for further development. Additionally, toxicological assessments are being conducted to ensure safety profiles align with regulatory requirements for clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like 2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine are identified and optimized. Predictive models have been developed to screen large chemical libraries for molecules with desired pharmacological properties, significantly reducing the time required for hit identification. As these technologies continue to mature, they are expected to play an increasingly pivotal role in accelerating the development of novel therapeutics based on compounds like this one.

In conclusion,2-(1-benzofuran-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228368-94) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and promising preclinical data position it as a valuable asset in ongoing drug discovery efforts. As research progresses, this compound is likely to contribute significantly to the development of new treatments targeting various diseases.